Cas no 646039-84-1 (Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 646039-84-1
• MF: C₁₄H₁₁F₃N₂O₄S
• MW: 360.308352708817
• CID: 422228
• PubChem ID: 2956216
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]-
• 4-methyl-3-nitro-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• SCHEMBL5227819
• AKOS003760086
• SR-01000277492-1
• 646039-84-1
• ZRCGDVPLHIMGGJ-UHFFFAOYSA-N
• SR-01000277492
• DTXSID50387979

• Inchi： 1S/C14H11F3N2O4S/c1-9-2-7-12(8-13(9)19(20)21)24(22,23)18-11-5-3-10(4-6-11)14(15,16)17/h2-8,18H,1H3
• InChI Key： ZRCGDVPLHIMGGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 360.03923
• Monoisotopic Mass: 360.03916250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31